Cas no 1805458-26-7 (2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol)

• Product Name: 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol
• CAS No: 1805458-26-7
• MF: C₁₀H₈F₆S
• MW: 274.225942611694
• CID: 5038612
• Update Time: 2025-08-05

2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol

• Inchi： 1S/C10H8F6S/c1-2-5-3-6(9(11,12)13)4-7(8(5)17)10(14,15)16/h3-4,17H,2H2,1H3
• InChI Key： FPECLRVIFQKMAG-UHFFFAOYSA-N
• SMILES： SC1C(C(F)(F)F)=CC(C(F)(F)F)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 1

Additional information on 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol

2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol: A Comprehensive Overview

2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol, also known by its CAS number 1805458-26-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups at the 2 and 4 positions of a thiophene ring, along with an ethylthio group at the 6 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

The synthesis of 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol typically involves multi-step organic reactions, often utilizing Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored alternative routes to modify the substituents on the thiophene ring, further expanding the potential uses of this compound.

In terms of physical properties, 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol exhibits a high degree of thermal stability due to the electron-withdrawing effects of the trifluoromethyl groups. This stability makes it suitable for applications in high-temperature environments. Additionally, the compound demonstrates excellent solubility in polar solvents, which is advantageous for its use in solution-based chemical reactions.

The electronic properties of 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol have been extensively studied using computational chemistry techniques. These studies reveal that the molecule has a conjugated π-system that facilitates electron delocalization across the thiophene ring. This characteristic makes it a promising candidate for use in organic electronics, particularly in applications such as field-effect transistors and light-emitting diodes.

Recent research has focused on the application of 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol in drug design. Its unique structure allows for interactions with various biological targets, making it a potential lead compound for anti-cancer and anti-inflammatory therapies. Studies have shown that this compound exhibits selective cytotoxicity against cancer cells while minimizing adverse effects on healthy cells.

In the field of materials science, 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol has been utilized as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal building block for constructing porous materials with tailored properties.

The environmental impact of 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol has also been a topic of recent investigation. Studies indicate that this compound undergoes efficient biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. Furthermore, its use in eco-friendly chemical processes aligns with current sustainability goals in industry.

In conclusion, 2,4-Bis(trifluoromethyl)-6-(ethyl)thiophenol, CAS number 1805458-26-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties continue to inspire innovative research and development efforts, ensuring its relevance in both academic and industrial settings for years to come.